Cas no 162142-14-5 (7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-)

7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro- structure
162142-14-5 structure
Product Name:7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-
CAS No:162142-14-5
MF:C13H19N3O
MW:233.309462785721
CID:109913
PubChem ID:10823542
Update Time:2025-04-18

7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrazolo[3,4-c]pyridin-7-one,1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-
    • 1-cyclopentyl-3-ethyl-5,6-dihydro-4H-pyrazolo[3,4-c]pyridin-7-one
    • 1-CYCLOPENTYL-3-ETHYL-1,4,5,6-TETRAHYDRO-7H-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
    • 162142-14-5
    • 1-Cyclopentyl-3-ethyl-1,4,5,6-tetrahydropyrazolo[3,4-c]pyridin-7-one
    • SCHEMBL6638544
    • DTXSID30445420
    • QJLZPHIDOKBEGS-UHFFFAOYSA-N
    • 1-Cyclopentyl-3-ethyl-5,6-dihydro-1H-pyrazolo[3,4-c]pyridin-7(4H)-one
    • 1-cyclopentyl-3-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
    • 1-cyclopentyl-3-ethyl-1,4,5,6-tetrahydro-pyrazolo[3,4-c]pyridin-7-one
    • Inchi: 1S/C13H19N3O/c1-2-11-10-7-8-14-13(17)12(10)16(15-11)9-5-3-4-6-9/h9H,2-8H2,1H3,(H,14,17)
    • InChI Key: QJLZPHIDOKBEGS-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCN1)C(CC)=NN2C1CCCC1

Computed Properties

  • Exact Mass: 233.15297
  • Monoisotopic Mass: 233.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
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